Cas no 1806769-05-0 (5-(Difluoromethyl)-2-fluoro-3-methylpyridine)

5-(Difluoromethyl)-2-fluoro-3-methylpyridine structure
1806769-05-0 structure
Product name:5-(Difluoromethyl)-2-fluoro-3-methylpyridine
CAS No:1806769-05-0
MF:C7H6F3N
MW:161.124452114105
CID:4799801

5-(Difluoromethyl)-2-fluoro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 5-(Difluoromethyl)-2-fluoro-3-methylpyridine
    • Inchi: 1S/C7H6F3N/c1-4-2-5(6(8)9)3-11-7(4)10/h2-3,6H,1H3
    • InChI Key: YIQHJHHFCHTBIY-UHFFFAOYSA-N
    • SMILES: FC(C1C=NC(=C(C)C=1)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 129
  • XLogP3: 2.3
  • Topological Polar Surface Area: 12.9

5-(Difluoromethyl)-2-fluoro-3-methylpyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A023029468-500mg
5-(Difluoromethyl)-2-fluoro-3-methylpyridine
1806769-05-0 97%
500mg
$999.60 2022-03-31
Alichem
A023029468-1g
5-(Difluoromethyl)-2-fluoro-3-methylpyridine
1806769-05-0 97%
1g
$1,780.80 2022-03-31
Alichem
A023029468-250mg
5-(Difluoromethyl)-2-fluoro-3-methylpyridine
1806769-05-0 97%
250mg
$652.80 2022-03-31
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